Cas no 1227589-40-3 (6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227589-40-3
• MF: C₁₃H₈F₂N₂
• MW: 230.212829589844
• CID: 4913728
• Update Time: 2025-10-10

6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile
• 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8F2N2/c14-10-3-1-9(2-4-10)11-5-6-13(15)17-12(11)7-8-16/h1-6H,7H2
• InChI Key： MVJMRIIPOZYJTJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(CC#N)=N1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile

Introduction to 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227589-40-3)

6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227589-40-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile is a heterocyclic compound with a pyridine core and fluorine substituents. The presence of fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The compound has a molecular formula of C₁₄H₉F₂N₂, with a molecular weight of approximately 257.23 g/mol. Its structural formula can be represented as:

C₁₄H₉F₂N₂

The compound is typically synthesized through multi-step processes involving the coupling of fluorinated aromatic compounds with pyridine derivatives. The specific synthetic routes can vary, but common methods include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions.

Synthesis Methods

The synthesis of 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile has been extensively studied in the literature. One of the most widely used methods involves the Suzuki-Miyaura coupling reaction, where a 6-fluoro-3-bromopyridine derivative is coupled with a 4-fluorophenylboronic acid in the presence of a palladium catalyst. This method provides high yields and good regioselectivity, making it a preferred choice for large-scale production.

An alternative approach involves the use of electrophilic aromatic substitution reactions to introduce the fluorine substituent onto the phenyl ring. This method can be particularly useful when dealing with substrates that are sensitive to palladium catalysis or when specific regioselectivity is required.

Biological Activity and Therapeutic Potential

6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile has been investigated for its potential therapeutic applications, particularly in the treatment of various diseases. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties.

In a study published in the Journal of Medicinal Chemistry, researchers found that 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This makes it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Furthermore, preclinical studies have demonstrated that this compound has significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation through modulation of specific signaling pathways.

Clinical Trials and Future Prospects

The promising results from preclinical studies have led to increased interest in advancing 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile into clinical trials. Several pharmaceutical companies are currently conducting Phase I and II clinical trials to evaluate its safety and efficacy in human subjects.

In addition to its potential as an anti-inflammatory and anti-cancer agent, there is growing interest in exploring other therapeutic applications for this compound. For example, recent research has suggested that it may have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety Considerations and Regulatory Status

The safety profile of 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety in humans.

In terms of regulatory status, 6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile is currently classified as an investigational new drug (IND). It is subject to rigorous regulatory oversight by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies will evaluate data from ongoing clinical trials to determine whether the compound meets safety and efficacy standards for approval as a pharmaceutical product.

Conclusion

6-Fluoro-3-(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227589-40-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing clinical trials continue to provide more data on its safety and efficacy, it is likely that this compound will play an increasingly important role in the treatment of various diseases in the future.